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Compound of Interest

Compound Name: 1,9-Dideoxyforskolin

Cat. No.: B056874

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,9-Dideoxyforskolin is a labdane diterpene that serves as a valuable tool in cellular and
molecular biology research. As a close structural analog of forskolin, a potent activator of
adenylyl cyclase, 1,9-dideoxyforskolin is primarily utilized as a negative control in
experiments investigating the cyclic AMP (CAMP) signaling pathway. Its inability to activate
most isoforms of adenylyl cyclase allows researchers to distinguish between cAMP-dependent
and independent effects of forskolin.[1] Furthermore, recent studies have identified an
alternative biological activity for 1,9-dideoxyforskolin as an agonist of the pregnane X
receptor (PXR), a key regulator of xenobiotic metabolism.[2]

These application notes provide detailed protocols for the use of 1,9-dideoxyforskolin as a
negative control in adenylyl cyclase activation assays and for its application in PXR activation
studies.

Data Presentation
Solubility Data

For effective use in in vitro and cell-based assays, proper solubilization of 1,9-
dideoxyforskolin is crucial. The following table summarizes its solubility in various common
laboratory solvents. It is recommended to first dissolve the compound in an organic solvent like
DMSO before further dilution in aqueous buffers to avoid precipitation.[3][4]
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Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) ~3 mg/mL

Ethanol ~6.6 mg/mL

Methanol ~28 mg/mL

Chloroform ~50 mg/mL

Dilute Aqueous Acid and Base Insoluble

~0.1 mg/mL (after initial DMSO
1:10 DMSO:PBS (pH 7.2) o [3]
solubilization)

Dose-Response Data

The following table presents dose-response data for 1,9-dideoxyforskolin in the context of
cAMP production, highlighting its general inactivity compared to forskolin.

. Effecton
Concentrati
Assay Cell Type Compound cAMP Reference
on Range )
Production
cAMP 1,9- o
] ] Minimal to no
Production CHOrH2 cells  Dideoxyforsk Up to 10 pM )
, increase
Assay olin
CAMP Dose-
Production CHOrH2 cells  Forskolin Up to 10 uM dependent [5]
Assay increase

Signaling Pathways
Adenylyl Cyclase Signaling Pathway

1,9-Dideoxyforskolin is often used to confirm that the effects of forskolin are specifically
mediated through the activation of adenylyl cyclase and the subsequent production of CAMP.
Forskolin directly activates adenylyl cyclase, leading to the conversion of ATP to cAMP. This
second messenger then activates Protein Kinase A (PKA), which phosphorylates downstream
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targets. 1,9-dideoxyforskolin, lacking critical hydroxyl groups, does not effectively bind to and
activate adenylyl cyclase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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